BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 2,6-
Dimethoxypyrimidine-4-carboxylic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2,6-Dimethoxypyrimidine-4-
Compound Name: ) ]
carboxylic acid

Cat. No.: B108875

A Comprehensive Technical Guide to 2,6-
Dimethoxypyrimidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physical, chemical, and safety properties of
2,6-Dimethoxypyrimidine-4-carboxylic acid, a heterocyclic compound of interest in synthetic
chemistry. The information is compiled from various chemical databases and safety data
sheets to serve as a foundational resource for laboratory professionals.

Core Chemical and Physical Properties

2,6-Dimethoxypyrimidine-4-carboxylic acid is a substituted pyrimidine, a class of
compounds widely utilized as building blocks in the development of pharmaceuticals and
agrochemicals. Its structure features a pyrimidine core with two methoxy groups and one
carboxylic acid group, which confer specific reactivity and physical characteristics.

Physical and Chemical Data

The known physical and chemical properties of the compound are summarized below. This
data is essential for handling, storage, and experimental design.
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Property Value Citation(s)
CAS Number 59864-30-1 [1][2]
Molecular Formula C7HsN20a4 [1][2]
Molecular Weight 184.15 g/mol [11[2]
2,6-dimethoxypyrimidine-4-
IUPAC Name ] i [1]
carboxylic acid
White to off-white crystalline
Appearance solid (inferred from related
compounds)
Melting Point 162 °C [2]
>27.6 pg/mL (in aqueous
Solubility _ Ho (inaq [1]
solution at pH 7.4)
COC1=NC(=NC(=C1)C(=0)0)
SMILES [1]
ocC
APCAETLUMQRTDK-
InChiKey [1]

UHFFFAOYSA-N

Spectral Information

Detailed spectral data is crucial for the identification and characterization of the compound.

While specific spectra for this exact molecule are not widely published, related data exists.
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Spectral Data Type Information Citation(s)

GC-MS data is available,
Mass Spectrometry indicating a method for its [1]

detection and analysis.

Specific *H NMR, 3C NMR, or

IR spectra are not available in

the cited public databases.
NMR, IR

Researchers would need to

perform these analyses upon

synthesis or acquisition.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2,6-Dimethoxypyrimidine-4-carboxylic acid is classified as an irritant. Proper
personal protective equipment (PPE) and handling procedures are mandatory.
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Hazard Type

GHS Classification &

. Citation(s)
Precautionary Statements

Skin Irritation

H315: Causes skin

irritation.P264: Wash skin

thoroughly after

handling.P280: Wear

protective gloves.P302+P352: [1]
IF ON SKIN: Wash with plenty

of soap and water.P332+P317:

If skin irritation occurs: Get

medical help.

Eye Irritation

H319: Causes serious eye
irritation.P280: Wear eye
protection/face
protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes. [1]
Remove contact lenses, if

present and easy to do.

Continue rinsing.P337+P317:

If eye irritation persists: Get

medical help.

Respiratory Tract Irritation

H335: May cause respiratory
irritation.P261: Avoid breathing
dust.P271: Use only outdoors

or in a well-ventilated
area.P304+P340: IF [1]
INHALED: Remove person to

fresh air and keep comfortable

for breathing.P319: Get

medical help if you feel unwell.

Storage

P403+P233: Store in a well-
ventilated place. Keep 1]
container tightly closed.P405:

Store locked up.
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Experimental Protocols and Synthesis

While specific, peer-reviewed synthesis protocols for 2,6-Dimethoxypyrimidine-4-carboxylic
acid are not readily available, a logical synthetic pathway can be proposed based on
established pyrimidine chemistry. The synthesis of related compounds, such as 2-amino-4,6-
dimethoxypyrimidine, often involves the cyclization of a 1,3-dicarbonyl compound (or its
equivalent) with a guanidine or urea derivative, followed by functional group manipulation.

A plausible synthetic route for the target molecule could involve the hydrolysis of a
corresponding ester (e.g., ethyl 2,6-dimethoxypyrimidine-4-carboxylate), which in turn could be
synthesized via the cyclocondensation of diethyl 1,3-acetonedicarboxylate with a suitable
amidine, followed by methylation.

Hypothetical Synthesis Workflow

The following diagram illustrates a generalized, plausible workflow for the synthesis and
purification of the target compound. This represents a common strategy for this class of
molecules.
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Hypothetical Synthesis Workflow

Step 1: Cyclocondensation
(e.g., Diethyl 1,3-acetonedicarboxylate + S-Methylisothiourea)

orms pyrimidine core

Intermediate:
Pyrimidine-4-carboxylate Ester

dds methoxy groups

Step 2: Methylation
(e.g., Using Dimethyl Sulfate)

}onverts ester to acid

Step 3: Saponification/Hydrolysis
(e.g., NaOH followed by acid workup)

lsolates crude product

Purification
(Recrystallization or Chromatography)

ields pure compound

Final Product:

2,6-Dimethoxypyrimidine-4-carboxylic Acid

Click to download full resolution via product page

Caption: A plausible, generalized workflow for the synthesis of the target acid.

Biological Activity and Context
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There is currently no specific information in public databases regarding the biological activity or
involvement in signaling pathways for 2,6-Dimethoxypyrimidine-4-carboxylic acid. However,
the pyrimidine scaffold is a well-known pharmacophore. Related amino-derivatives, such as 2-
amino-4,6-dimethoxypyrimidine, are significant as key intermediates in the synthesis of
sulfonylurea herbicides.[3][4] This suggests that the carboxylic acid derivative could serve as a
valuable synthetic precursor for creating libraries of novel compounds for screening in drug
discovery or agrochemical research.

Logical Relationship of Pyrimidine Derivatives

The following diagram illustrates the structural relationship between the core pyrimidine ring,
the target carboxylic acid, and related amino-pyrimidine intermediates mentioned in the
literature.

Structural Relationships of Pyrimidine Derivatives

Pyrimidine Core

Functionalized with
OCH3 & -NH2 groups

Functionalized with
-OCH3 & -COOH groups

Target Compound: Known Intermediates:
2,6-Dimethoxy- Amino-dimethoxypyrimidines
pyrimidine-4-carboxylic acid (e.g., 2-amino or 4-amino)

sed as a precursor for

Application:

Sulfonylurea Herbicides

Click to download full resolution via product page

Caption: Relationship between the pyrimidine core and key functionalized derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b108875?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyrimidine-4-carboxylic-acid
https://www.matrixscientific.com/product/buy-24-dimethoxypyrimidine-6-carboxylic-acid-6884
https://patents.google.com/patent/CN102898382A/en
https://patents.google.com/patent/CN102898382A/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4_6-dimethoxypyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4_6-dimethoxypyrimidine
https://www.benchchem.com/product/b108875#physical-and-chemical-properties-of-2-6-dimethoxypyrimidine-4-carboxylic-acid
https://www.benchchem.com/product/b108875#physical-and-chemical-properties-of-2-6-dimethoxypyrimidine-4-carboxylic-acid
https://www.benchchem.com/product/b108875#physical-and-chemical-properties-of-2-6-dimethoxypyrimidine-4-carboxylic-acid
https://www.benchchem.com/product/b108875#physical-and-chemical-properties-of-2-6-dimethoxypyrimidine-4-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108875?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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